molecular formula C12H11ClO3 B8805816 2H-1-Benzopyran-2-one, 7-(3-chloropropoxy)- CAS No. 155272-57-4

2H-1-Benzopyran-2-one, 7-(3-chloropropoxy)-

Cat. No.: B8805816
CAS No.: 155272-57-4
M. Wt: 238.66 g/mol
InChI Key: HXCBKQXAXRRHQW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2H-1-Benzopyran-2-one, 7-(3-chloropropoxy)- is a useful research compound. Its molecular formula is C12H11ClO3 and its molecular weight is 238.66 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2H-1-Benzopyran-2-one, 7-(3-chloropropoxy)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2H-1-Benzopyran-2-one, 7-(3-chloropropoxy)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

155272-57-4

Molecular Formula

C12H11ClO3

Molecular Weight

238.66 g/mol

IUPAC Name

7-(3-chloropropoxy)chromen-2-one

InChI

InChI=1S/C12H11ClO3/c13-6-1-7-15-10-4-2-9-3-5-12(14)16-11(9)8-10/h2-5,8H,1,6-7H2

InChI Key

HXCBKQXAXRRHQW-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC2=C1C=CC(=O)O2)OCCCCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 16.8 g (0.104 mole) of 7-hydroxycoumarin, 31.6 g (0.2 mole) of 1-bromo-3-chloropropane and 41.5 g (0.3 mole) of anhydrous potassium carbonate in 500 ml of acetone was heated at reflux for 24 hr. The mixture was filtered with difficulty to give a milky filtrate. The filtrate was treated wich charcoal and filtered through celite to give a clear filtrate. The filtrate was concentrated under reduced pressure to give a solid residue. The solid was triturated with petroleum ether (30°-60° C.), collected by filtration, and dried to yield 19.1 g (77%) of fluffy, white solid. An analytical sample, m.p. 100°-102° C., was obtained on recrystallization from 2-propanol.
Quantity
16.8 g
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31.6 g
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reactant
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41.5 g
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reactant
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Quantity
500 mL
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solvent
Reaction Step One
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0 (± 1) mol
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reactant
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0 (± 1) mol
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